(2E)-2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H18N2O2/c1-3-15-8-4-5-10-18(15)21-19(22)16(13-20)11-14-7-6-9-17(12-14)23-2/h4-12H,3H2,1-2H3,(H,21,22)/b16-11+
• InChI Key: XTLBAVHEOHZNJU-LFIBNONCSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=CC2=CC(=CC=C2)OC)C#N
• Isomeric SMILES: CCC1=CC=CC=C1NC(=O)/C(=C/C2=CC(=CC=C2)OC)/C#N
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

(2E)-2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)acrylamide, also known as 2E-2CN-2EP-3MPAM, is a small molecule that belongs to the class of cyanoacrylamides. It is a synthetic compound that has been used in various scientific research applications due to its unique properties. This compound has a wide range of applications in the laboratory and has been studied in detail to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations.

Scientific Research Applications

Drug Design and Development

Boronic acids and their esters, including this compound, are considered for drug design due to their versatility. Researchers explore their potential as boron carriers for neutron capture therapy. However, it’s essential to note that these compounds are only marginally stable in water. Hydrolysis of some phenylboronic pinacol esters occurs, with kinetics influenced by substituents in the aromatic ring. .